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Compound of Interest |

Compound Name: 3-Methyladipoyl chloride
CAS No.: 44987-62-4
Cat. No.: B1594873

Get Quote

For researchers and professionals in drug development, the synthesis of novel compounds is a
routine yet critical task. The handling of reactive reagents, such as 3-Methyladipoyl chloride
(CAS 44987-62-4), demands a meticulous approach to safety that is grounded in a deep
understanding of the molecule's chemical nature. This guide provides essential, immediate
safety and logistical information, moving beyond a simple checklist to explain the causality
behind each procedural step. Our goal is to empower you with the knowledge to work safely
and effectively, ensuring both personal safety and the integrity of your research.

A Note on the Data: Comprehensive safety data for 3-Methyladipoyl chloride is not readily
available. Therefore, this guide is built upon the well-documented information for its parent
compound, Adipoyl chloride (CAS 111-50-2).[1][2][3] The addition of a methyl group is not
expected to mitigate the hazards of the acyl chloride functional groups; in fact, it may influence
reactivity. Thus, the following recommendations represent a conservative and prudent
approach to handling 3-Methyladipoyl chloride.

Understanding the Inherent Hazards of 3-
Methyladipoyl Chloride
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3-Methyladipoyl chloride is a diacyl chloride. The two acyl chloride functional groups are
highly electrophilic and thus extremely reactive. This reactivity is the source of both its utility in
synthesis and its significant hazards.

Primary Hazards:

o Corrosivity: Like all acyl chlorides, 3-Methyladipoyl chloride is expected to be severely
corrosive.[3] Direct contact will cause severe skin burns and serious eye damage.

 Violent Reactivity with Water: Acyl chlorides react exothermically and violently with water and
other protic solvents (e.g., alcohols, amines).[1][3] This reaction produces 3-methyladipic
acid and hydrochloric acid (HCI) gas. The release of corrosive HCI gas is a significant
inhalation hazard.[4]

 Inhalation Hazard: Inhalation of vapors or mists can cause severe irritation and chemical
burns to the respiratory tract, potentially leading to pulmonary edema, a medical emergency
where fluid accumulates in the lungs.[4]

e Moisture Sensitivity: The compound is sensitive to moisture and will fume in humid air due to
its reaction with atmospheric water.[1]

Physical and Chemical Properties:

Value for 3-Methyladipoyl

Property Chloride Value for Adipoyl Chloride
CAS Number 44987-62-4 111-50-2

Molecular Formula C7H10CI202 CeHsCl202

Molecular Weight 197.06 g/mol 183.03 g/mol [3]

Boiling Point 117-119 °C at 10 mmHg][5] 105-107 °C at 2 mmHg[2]
Density 1.217 g/mL at 25 °C[5] 1.259 g/cm3 at 25 °C

Flash Point >110 °C (>230 °F)[5] 72 °C (161.6 °F)[6]
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The primary hazard stems from the reactivity of the acyl chloride groups. The fundamental
reaction to be aware of is hydrolysis:

CIOC(CH2)2CH(CH3)CH2COCI + 2H20 — HOOC(CH2)2CH(CH3)CH2COOH + 2HCI

This reaction underscores the necessity of a moisture-free environment for both storage and
handling.

Personal Protective Equipment (PPE): Your First
Line of Defense

The selection of appropriate PPE is non-negotiable. It is the barrier between you and a
potentially severe chemical burn.[7]

e Eye and Face Protection:
o Minimum Requirement: Tightly fitting chemical splash goggles.[8]

o Recommended: A combination of chemical splash goggles and a full-face shield.[9] This
provides a multi-layered defense against splashes and fumes. A face shield alone is not
adequate protection.[9]

¢ Skin Protection:

o Gloves: Standard nitrile or latex gloves are not sufficient. You must use gloves specifically
rated for resistance to corrosive chemicals.

= Recommended Materials: Butyl rubber or neoprene gloves are excellent choices for
handling corrosive acids and reactive chemicals.[10][11] Always check the
manufacturer's glove compatibility chart for specific breakthrough times.

» Glove Technique: Double-gloving is a prudent practice. Inspect gloves for any signs of
degradation or perforation before each use. Remove gloves using the proper technique
to avoid contaminating your skin.

o Lab Coat/Apron: A flame-resistant lab coat is standard. For larger quantities or tasks with a
higher splash risk, a chemical-resistant apron made of rubber or a similar impervious
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material should be worn over the lab coat.[9]

o Footwear: Closed-toe shoes are mandatory. For significant handling operations, chemical-
resistant boots should be considered.

» Respiratory Protection:

o Engineering Controls First: All work with 3-Methyladipoyl chloride must be conducted in
a certified chemical fume hood to control vapor and gas exposure.[7][9]

o When Respirators are Needed: In situations where engineering controls may not be
sufficient (e.g., large spills, cleaning of contaminated equipment), respiratory protection is
required. A NIOSH-approved respirator with an acid gas (e.g., yellow, Type E) cartridge is
appropriate.[8] All respirator users must be part of a respiratory protection program that
includes medical evaluation and fit testing, as required by OSHA (29 CFR 1910.134).

Operational Plan: A Step-by-Step Guide to Safe
Handling

A well-defined operational plan minimizes risk by controlling the work environment and
anticipating potential issues.

Workflow for Handling 3-Methyladipoyl Chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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